Cas no 1695914-83-0 (3,6-Dichloro-2-acetamidobenzoic acid)

• Product Name: 3,6-Dichloro-2-acetamidobenzoic acid
• CAS No: 1695914-83-0
• MF: C₉H₇Cl₂NO₃
• MW: 248.062780618668
• MDL: MFCD32142056
• CID: 5606347
• PubChem ID: 107047927
• Update Time: 2025-06-20

3,6-Dichloro-2-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-2-acetamidobenzoic acid
• 1695914-83-0
• EN300-985477
• 3,6-Dichloro-2-acetamidobenzoic acid

• MDL： MFCD32142056
• Inchi： 1S/C9H7Cl2NO3/c1-4(13)12-8-6(11)3-2-5(10)7(8)9(14)15/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： YYFQTVKPTJTFKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=C1NC(C)=O)Cl

Computed Properties

• Exact Mass: 246.9802985g/mol
• Monoisotopic Mass: 246.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3,6-Dichloro-2-acetamidobenzoic acid

Introduction to 3,6-Dichloro-2-acetamidobenzoic acid (CAS No. 1695914-83-0)

3,6-Dichloro-2-acetamidobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1695914-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its chloro and acetamide functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3,6-Dichloro-2-acetamidobenzoic acid consists of a benzene ring substituted with two chlorine atoms at the 3rd and 6th positions, and an acetamide group at the 2nd position. This arrangement imparts a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing chloro groups and the electron-donating acetamide group creates a balance that influences its interaction with biological targets, thereby opening avenues for applications in drug discovery.

In recent years, there has been growing interest in 3,6-Dichloro-2-acetamidobenzoic acid due to its potential as a building block in the synthesis of more complex molecules. Its structural features make it a versatile precursor for developing novel pharmacophores. Researchers have been exploring its utility in creating derivatives with enhanced biological activity, particularly in the realm of anti-inflammatory and antimicrobial agents.

One of the most compelling aspects of 3,6-Dichloro-2-acetamidobenzoic acid is its role in medicinal chemistry. The chloro substituents enhance lipophilicity, which is often crucial for drug absorption and distribution within the body. Meanwhile, the acetamide group can serve as a hinge point for further functionalization, allowing chemists to tailor the molecule for specific therapeutic effects. This flexibility has led to several studies investigating its use in designing small-molecule inhibitors targeting various disease pathways.

Recent advancements in computational chemistry have further highlighted the significance of 3,6-Dichloro-2-acetamidobenzoic acid. Molecular modeling studies suggest that this compound can interact with biological receptors in ways that may lead to the development of new drugs. For instance, its structure resembles known pharmacophores found in active pharmaceutical ingredients (APIs), suggesting that derivatives of this compound could potentially modulate enzyme activity or receptor binding.

The synthesis of 3,6-Dichloro-2-acetamidobenzoic acid itself is an area of active research. Chemists have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve multi-step processes starting from readily available aromatic precursors. The optimization of these synthetic pathways is crucial for ensuring scalability and cost-effectiveness, especially when considering industrial applications.

From a regulatory perspective, 3,6-Dichloro-2-acetamidobenzoic acid (CAS No. 1695914-83-0) is subject to standard chemical safety protocols. While it is not classified as a hazardous material under typical conditions, proper handling procedures are essential to ensure safety during storage and transportation. Researchers and manufacturers must adhere to guidelines established by agencies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) when working with this compound.

The future prospects for 3,6-Dichloro-2-acetamidobenzoic acid are promising, particularly in the context of personalized medicine. As our understanding of disease mechanisms grows, so does the need for tailored therapeutic interventions. This compound’s structural versatility makes it an attractive candidate for developing targeted therapies that address specific genetic or molecular profiles associated with various conditions.

In conclusion,3,6-Dichloro-2-acetamidobenzoic acid (CAS No. 1695914-83-0) represents a significant asset in modern chemical research and drug development. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing both academic science and industrial applications.